Cas no 463366-91-8 ((2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione)

• Product Name: (2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione
• CAS No: 463366-91-8
• MF: C₂₁H₁₇N₃O₅S
• MW: 423.441783666611
• CID: 5960646
• PubChem ID: 1554843
• Update Time: 2025-07-15

(2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione Chemical and Physical Properties

Names and Identifiers

• (2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione
• SALOR-INT L438650-1EA
• (2E)-6-PHENYL-2-(3,4,5-TRIMETHOXYBENZYLIDENE)-7H-[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZINE-3,7(2H)-DIONE
• SR-01000012589-1
• Z57782695
• AKOS002196295
• (2E)-6-phenyl-2-[(3,4,5-trimethoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• 463366-91-8
• F1423-0873
• (E)-6-phenyl-2-(3,4,5-trimethoxybenzylidene)-2H-thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• SR-01000012589

• Inchi： 1S/C21H17N3O5S/c1-27-14-9-12(10-15(28-2)18(14)29-3)11-16-20(26)24-21(30-16)22-19(25)17(23-24)13-7-5-4-6-8-13/h4-11H,1-3H3/b16-11+
• InChI Key： ZWQQAKAUWGJPRG-LFIBNONCSA-N
• SMILES： N12C(=O)/C(=C\C3C=C(C(OC)=C(OC)C=3)OC)/SC1=NC(=O)C(C1=CC=CC=C1)=N2

Computed Properties

• Exact Mass: 423.08889182g/mol
• Monoisotopic Mass: 423.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 115Ų

Additional information on (2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione

Comprehensive Overview of (2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione (CAS No. 463366-91-8)

The compound (2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione, identified by its CAS No. 463366-91-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the 1,3-thiazolo[3,2-b][1,2,4]triazine core and the 3,4,5-trimethoxyphenyl moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting inflammation, cancer, and metabolic disorders.

In recent years, the demand for innovative small-molecule compounds like (2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione has surged due to the growing focus on precision medicine and personalized therapies. The compound's multifunctional pharmacophore allows for interactions with diverse biological targets, making it a versatile tool for drug development. Its CAS No. 463366-91-8 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in addressing drug resistance, a major challenge in modern healthcare. The 1,3-thiazolo[3,2-b][1,2,4]triazine derivatives have shown promise in overcoming resistance mechanisms in certain disease models, which aligns with current trends in antibiotic and anticancer research. Additionally, the 3,4,5-trimethoxyphenyl group is known for its ability to modulate cellular pathways, further enhancing the compound's therapeutic potential.

From a synthetic chemistry perspective, (2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione presents an interesting case study in heterocyclic compound design. Its synthesis involves multi-step reactions that highlight the importance of regioselectivity and stereochemical control, topics that are frequently discussed in organic chemistry forums and research publications. The compound's CAS No. 463366-91-8 is often referenced in discussions about advanced synthetic methodologies.

In the context of green chemistry, researchers are exploring sustainable approaches to produce derivatives of this compound. The integration of catalytic processes and biocompatible solvents in its synthesis is a hot topic, reflecting the broader shift toward environmentally friendly practices in pharmaceutical manufacturing. This aligns with the increasing public interest in sustainable drug development and eco-friendly chemicals.

The compound's potential applications extend beyond therapeutics. Its unique structural properties make it a candidate for material science applications, such as the development of organic semiconductors or fluorescent probes. The 1,3-thiazolo[3,2-b][1,2,4]triazine core, in particular, has been studied for its optoelectronic characteristics, which are relevant to the growing field of organic electronics.

As the scientific community continues to explore the capabilities of (2E)-6-phenyl-2-(3,4,5-trimethoxyphenyl)methylidene-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione, its CAS No. 463366-91-8 remains a key identifier for researchers and industry professionals. The compound exemplifies the intersection of medicinal chemistry, materials science, and sustainable synthesis, making it a subject of ongoing interest and investigation.